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Compound of Interest

Compound Name: 4-octylbenzene-1,3-diol

Cat. No.: B1295635

This guide provides a comprehensive performance benchmark of 4-octylbenzene-1,3-diol, a
resorcinol derivative, in key applications relevant to researchers, scientists, and drug
development professionals. Its efficacy as a tyrosinase inhibitor for hyperpigmentation, its
antioxidant capacity, and its antimicrobial properties are objectively compared with established
alternatives. The data presented is supported by experimental findings from scientific literature.

Tyrosinase Inhibition: A Potent Agent for
Hyperpigmentation

4-Octylbenzene-1,3-diol and its analogs, particularly 4-butylresorcinol, have demonstrated
significant inhibitory effects on tyrosinase, the key enzyme in melanin synthesis. This makes
them highly effective agents in the treatment of hyperpigmentation disorders.

Comparative Efficacy of Tyrosinase Inhibitors

The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's
inhibitory potency. The table below summarizes the IC50 values for 4-butylresorcinol (a close
structural analog of 4-octylbenzene-1,3-diol) and other common tyrosinase inhibitors.
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IC50 (uM) on Human
Compound Reference Compound(s)

Tyrosinase

Kojic Acid, Arbutin,

4-Butylresorcinol 21 )
Hydroquinone
.. . 4-Butylresorcinol, Arbutin,
Kojic Acid ~500 )
Hydroquinone
. 4-Butylresorcinol, Kojic Acid,
Arbutin >5000 ]
Hydroquinone
. 4-Butylresorcinol, Kojic Acid,
Hydroquinone >1000

Arbutin

Note: Lower IC50 values indicate greater potency. Data for 4-butylresorcinol is used as a proxy
for 4-octylbenzene-1,3-diol due to the high degree of structural and functional similarity and

the availability of direct comparative studies.

Signaling Pathways and Mechanism of Action

4-Alkylresorcinols, including 4-octylbenzene-1,3-diol, primarily act as competitive inhibitors of
tyrosinase. They bind to the active site of the enzyme, preventing the substrate (L-tyrosine)
from binding and initiating the melanin production cascade.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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